1-Hydroxy-2-naphthoyl-Arg-Pro amide

• CAS No.: 158921-85-8
• Product Name: 1-Hydroxy-2-naphthoyl-Arg-Pro amide
• Molecular Formula: C22H28N6O4
• Molecular Weight: 440.5 g/mol
• IUPAC Name: (2S)-1-[(2S)-5-(diaminomethylideneamino)-2-[(1-hydroxynaphthalene-2-carbonyl)amino]pentanoyl]pyrrolidine-2-carboxamide
• Standard InChI: InChI=1S/C22H28N6O4/c23-19(30)17-8-4-12-28(17)21(32)16(7-3-11-26-22(24)25)27-20(31)15-10-9-13-5-1-2-6-14(13)18(15)29/h1-2,5-6,9-10,16-17,29H,3-4,7-8,11-12H2,(H2,23,30)(H,27,31)(H4,24,25,26)/t16-,17-/m0/s1
• Standard InChIKey: SKYWIMYOGAWOMB-IRXDYDNUSA-N
• Isomeric SMILES: C1C[C@H](N(C1)C(=O)[C@H](CCCN=C(N)N)NC(=O)C2=C(C3=CC=CC=C3C=C2)O)C(=O)N
• SMILES: C1CC(N(C1)C(=O)C(CCCN=C(N)N)NC(=O)C2=C(C3=CC=CC=C3C=C2)O)C(=O)N
• Canonical SMILES: C1CC(N(C1)C(=O)C(CCCN=C(N)N)NC(=O)C2=C(C3=CC=CC=C3C=C2)O)C(=O)N
• Appearance: White lyophilised solid
• Description: An elective, selective inhibitor of the mast cell tryptase, which inhibits tryptase-induced histamine release from human tonsil and lung cells. It can reduce airway inflammation and block postchallenge airway hyperresponsiveness in vivo.
• Purity: >98%
• Sequence: N-(1-Hydroxy-2-naphthoyl)-L-arginyl-L-prolinamide
• Source: Synthetic
• Storage: -20°C
• Synonyms: APC 366; APC-366; N-(1-hydroxy-2-naphthoyl)-Arg-Pro-NH2; N-(1-hydroxy-2-naphthoyl)arginyl-prolinamide
• PubChem Compound: 177340
• Last Modified: Nov 11 2021